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Compound of Interest

Compound Name: 4-Methoxybenzyl acetate

Cat. No.: B090953

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methoxybenzyl acetate, also known as p-anisyl acetate, is an aromatic ester with the
chemical formula C10H120s. It is a naturally occurring compound found in various fruits and
vanilla, contributing to their characteristic sweet, fruity, and floral aromas.[1] While extensively
used in the fragrance and flavor industries, its role in research and drug development is
primarily as a building block or intermediate in organic synthesis. This document provides a
comprehensive overview of its physicochemical properties, spectroscopic data, synthesis,
analytical methods, and safety information, tailored for a scientific audience.

Physicochemical Properties

4-Methoxybenzyl acetate is a colorless to pale yellow liquid at room temperature.[2] It is
characterized by its pleasant floral and fruity odor. Key physicochemical data are summarized
in the table below for easy reference.
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Property Value Source(s)
Molecular Formula C10H1203 [3]
Molecular Weight 180.20 g/mol [3]
CAS Number 104-21-2 [1]
Appearance Colorless to pale yellow liquid [2]
Density 1.104-1.111 g/mL at 25 °C [3]
Boiling Point 137 °C at 12.00 mm Hg [3]
Melting Point 84 °C [3]
Flash Point >100 °C 2]
Refractive Index 1.511 - 1.517 [3]

Insoluble in water, glycerol,
Solubility and propylene glycol; Soluble [3]

in organic solvents and oils.

LogP 19-22 [4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-methoxybenzyl
acetate.

'H NMR Spectroscopy

The proton NMR spectrum provides characteristic signals for the different protons in the
molecule.
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Chemical Shift (6) ppm Multiplicity Protons Assigned
2.10 singlet 3H (CHs of acetate)
3.83 singlet 3H (CHs of methoxy)
5.07 singlet 2H (CH2 benzylic)

] 2H (aromatic protons ortho to
6.86 - 6.97 multiplet

methoxy)

_ 2H (aromatic protons meta to

7.27-7.38 multiplet

methoxy)

(Source: Based on data
from[5])

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard method for the identification and quantification of 4-methoxybenzyl
acetate. The mass spectrum is characterized by a molecular ion peak and specific
fragmentation patterns.

e Molecular lon (M*): m/z 180
e Major Fragments: m/z 121, 120, 91, 43[3]
Experimental Protocols

Synthesis of 4-Methoxybenzyl Acetate via Enzymatic
Transesterification

This protocol describes a greener alternative to traditional chemical synthesis using an
enzymatic approach.

Materials:
e 4-Methoxybenzyl alcohol (anisyl alcohol)

e Vinyl acetate
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e Immobilized Lipase B from Candida antarctica

¢ Organic solvent (e.g., toluene)

e Molecular sieves (for dehydration)

Procedure:

e To a solution of 4-methoxybenzyl alcohol in toluene, add vinyl acetate.
» Add immobilized Candida antarctica lipase B to the reaction mixture.

e The reaction can be carried out at a controlled temperature (e.g., 40-60 °C) with constant
stirring.

o Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

e Upon completion, filter the enzyme from the reaction mixture.
e The solvent and excess vinyl acetate can be removed under reduced pressure.

e The resulting crude 4-methoxybenzyl acetate can be purified by column chromatography
on silica gel.

(This protocol is adapted from the methodology described in[5])

Analysis by High-Performance Liquid Chromatography
(HPLC)

This protocol outlines a reverse-phase HPLC method for the analysis of 4-methoxybenzyl
acetate.[6]

Instrumentation:
e HPLC system with a UV detector

» Reverse-phase C18 column (e.g., 250mm x 4.6mm, 5um)
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Mobile Phase:

o A mixture of acetonitrile (MeCN) and water. Phosphoric acid can be added to adjust the pH.
For Mass Spectrometry (MS) compatible methods, formic acid should be used instead of
phosphoric acid.[6]

Procedure:

e Prepare a standard solution of 4-methoxybenzyl acetate of known concentration in the
mobile phase.

e Prepare the sample solution by dissolving the test substance in the mobile phase.
o Set the flow rate (e.g., 1.0 mL/min) and the column temperature.

o Set the UV detector to an appropriate wavelength for detection.

* Inject the standard and sample solutions into the HPLC system.

« |dentify and quantify the 4-methoxybenzyl acetate peak in the sample by comparing its
retention time and peak area with that of the standard.
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Caption: Enzymatic Synthesis Workflow for 4-Methoxybenzyl Acetate.
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Caption: HPLC Analysis Workflow for 4-Methoxybenzyl Acetate.

Biological Activity

4-Methoxybenzyl acetate is primarily recognized for its flavor and fragrance properties.[1]
Studies on its biological activity are limited. One study investigating the antimicrobial properties
of several benzyl alcohol derivatives, including 4-methoxybenzyl acetate, found it to have no
significant antibacterial effect against E. coli and S. aureus.[7] Its use in drug development is
more as a synthetic intermediate rather than an active pharmaceutical ingredient.

Safety and Toxicology

4-Methoxybenzyl acetate is classified as a skin and eye irritant. Appropriate personal
protective equipment should be used when handling this compound.
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Hazard Class GHS Pictogram Signal Word Hazard Statement
) o GHSO07 (Exclamation ) H315: Causes skin
Skin Irritation Warning o
Mark) irritation
) o GHSO07 (Exclamation ) H317: May cause an
Skin Sensitization Warning ) i )
Mark) allergic skin reaction

(Source:[1])

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated p-
methoxybenzyl acetate and concluded that there is "no safety concern at current levels of
intake when used as a flavouring agent".[3]

Conclusion

4-Methoxybenzyl acetate (CAS 104-21-2) is a well-characterized compound with established
physicochemical and spectroscopic properties. Its synthesis and analysis are achievable
through standard laboratory techniques, including enzymatic methods and HPLC. While its
biological activity appears limited based on current literature, its utility as a synthetic precursor
in organic chemistry remains relevant. This guide provides essential technical information for
researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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